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Introduction
Ammoniated mercury, also known as white precipitate, was a common ingredient in

dermatological preparations for over a century. Its use, primarily as a topical antiseptic and anti-

inflammatory agent, has been largely discontinued due to the recognition of its potential for

toxicity. These application notes provide a detailed overview of the historical pharmaceutical

use of ammoniated mercury, including formulations, experimental protocols derived from

historical pharmacopoeias, and an examination of its mechanism of action and associated

toxicities. This information is intended for research and informational purposes only and does

not constitute a recommendation for its use.

Historical Therapeutic Applications
Ammoniated mercury was historically employed in the treatment of a variety of skin

conditions. Ointments containing this compound were a mainstay in dermatology for managing

infections and inflammatory dermatoses.

Primary Indications:

Impetigo Contagiosa: A contagious bacterial skin infection, particularly common in children.

[1][2][3]
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Psoriasis: A chronic autoimmune condition characterized by patches of abnormal skin.[1][2]

[3]

Dermatomycoses: Fungal infections of the skin.

Parasitic Infestations: Including the treatment of lice.[1]

Minor Skin Infections: Utilized for its general antiseptic properties.[1][2][3]

Quantitative Data Summary
The concentration of ammoniated mercury in pharmaceutical preparations varied depending

on the intended use and the severity of the condition being treated. The following tables

summarize the available quantitative data from historical sources.

Preparation Type Active Ingredient
Concentration
Range (%)

Historical Ointment
Bases

Ointment (Unguentum

Hydrargyri Ammoniati)
Ammoniated Mercury 1% - 10%

White Petrolatum,

Lard, Anhydrous

Lanolin, White Wax

Dusting Powder Ammoniated Mercury 1% - 5% Talc, Starch

Lotion Ammoniated Mercury 0.5% - 2% Water, Glycerin

Condition
Typical Ammoniated
Mercury Concentration in
Ointment (%)

Reported Application
Frequency

Impetigo Contagiosa 2% - 5% Once or twice daily

Psoriasis 5% - 10% Once daily

Minor Skin Infections 1% - 3% Once or twice daily

Experimental Protocols: Compounding of
Ammoniated Mercury Ointment (c. early 20th
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Century)
The following protocols are based on formulations found in historical pharmacopoeias and

pharmacy formularies such as the British Pharmaceutical Codex and Fenner's Twentieth

Century Formulary.[4] These methods reflect the compounding practices of the time.

Protocol 1: Simple Ammoniated Mercury Ointment (5%)
Objective: To prepare a 5% ammoniated mercury ointment for topical application.

Materials:

Ammoniated Mercury, finely powdered: 5 g

White Petrolatum: 95 g

Mortar and Pestle (porcelain)

Spatula

Ointment Slab or Parchment Paper

Methodology:

Levigation: Place the finely powdered ammoniated mercury in the mortar. Add a small

amount of the white petrolatum (approximately 5 g) to the powder.

Trituration: Triturate the ammoniated mercury and petrolatum with the pestle until a

smooth, uniform paste is formed. This process, known as levigation, reduces the particle size

of the powder and ensures it is finely dispersed.

Incorporation: Gradually add the remaining white petrolatum to the mortar in small portions.

Mixing: After each addition, thoroughly mix the ingredients with the pestle and spatula until

the ointment is homogenous in consistency and appearance.

Finishing: Scrape the ointment from the mortar and pestle onto an ointment slab or a large

sheet of parchment paper. Spatulate the ointment to ensure a final, uniform mixture.
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Packaging: Transfer the finished ointment to a suitable light-resistant container, such as an

amber glass or porcelain jar, to prevent degradation of the mercury compound.

Protocol 2: Compound Ammoniated Mercury Ointment
with Lanolin and White Wax
Objective: To prepare a more emollient and stiffened ammoniated mercury ointment.

Materials:

Ammoniated Mercury, finely powdered: 5 g

Anhydrous Lanolin: 20 g

White Wax: 5 g

White Petrolatum: 70 g

Water Bath

Mortar and Pestle

Spatula

Ointment Slab

Methodology:

Melting the Base: In a suitable container, melt the white wax and white petrolatum together

on a water bath at a gentle heat (approximately 60-70°C).

Incorporating Lanolin: Once melted, remove from the heat and add the anhydrous lanolin.

Stir until the mixture is uniform and begins to cool.

Levigation: In a separate mortar, levigate the finely powdered ammoniated mercury with a

small portion of the melted ointment base until a smooth paste is formed.
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Combining Ingredients: Gradually add the levigated paste to the remainder of the cooling

ointment base, stirring constantly to ensure a homogenous mixture.

Congealing: Continue to stir the ointment until it congeals to a uniform consistency.

Finishing and Packaging: Transfer the ointment to an ointment slab and spatulate to ensure

uniformity. Package in a light-resistant container.

Mandatory Visualizations
Diagram 1: Historical Workflow for Compounding
Ammoniated Mercury Ointment
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Historical Workflow for Compounding Ammoniated Mercury Ointment
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Caption: Workflow for historical compounding of ammoniated mercury ointment.
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Diagram 2: Postulated Cellular Mechanism of
Ammoniated Mercury Toxicity in Keratinocytes

Postulated Cellular Mechanism of Ammoniated Mercury Toxicity in Keratinocytes
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Caption: Ammoniated mercury's toxic effects on skin cells.

Discussion of Toxicological Profile
The therapeutic use of ammoniated mercury was ultimately curtailed by its significant

toxicological risks. Both local and systemic adverse effects were reported.
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Local Effects:

Contact Dermatitis: Allergic reactions and skin irritation were not uncommon.[1]

Skin Discoloration: Prolonged use could lead to a slate-gray discoloration of the skin.

Systemic Effects:

Percutaneous Absorption: Ammoniated mercury can be absorbed through the skin,

particularly if the skin is broken or inflamed. A 1960 study by Young documented cases of

mercury intoxication following the topical application of ammoniated mercury ointment.

Nephrotoxicity: The kidneys are a primary target for mercury, and chronic absorption could

lead to renal damage.

Neurotoxicity: Symptoms of chronic mercury poisoning include tremors, memory loss, and

personality changes.[5]

The cellular basis for mercury's toxicity is its high affinity for sulfhydryl groups in proteins,

leading to the inhibition of numerous enzymes and disruption of cellular processes.[6] A 1967

study by Lagerholm and Fritz demonstrated that inorganic mercury applied to psoriatic plaques

was found concentrated in the ribosomes and chromatin of skin cells, interfering with protein

synthesis and slowing epidermal proliferation.[7] This interference with cellular machinery likely

contributed to both its therapeutic effect in hyperproliferative conditions like psoriasis and its

overall toxicity. Modern studies on human keratinocytes have shown that mercuric chloride can

inhibit gap junctional intercellular communication, a process vital for controlling cell

proliferation.[8][9] It has also been shown to cause membrane damage and cell death, with the

expression of metallothionein acting as a protective mechanism.[6][10][11]

Conclusion
Ammoniated mercury was a historically significant, albeit toxic, component of the

dermatological armamentarium. The provided application notes and protocols offer a glimpse

into the pharmaceutical practices of the past. While these preparations are now obsolete due to

the availability of safer and more effective treatments, the study of their historical use and

toxicology provides valuable insights for modern drug development, particularly in the areas of

topical drug delivery and the long-term consequences of heavy metal exposure. It is imperative
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that the use of mercury-containing compounds in any form be approached with extreme

caution and a thorough understanding of their potential for harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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